2-(1-adamantylthio)-N-4H-1,2,4-triazol-4-ylacetamide

• IUPAC Name: 2-(1-adamantylsulfanyl)-N-(1,2,4-triazol-4-yl)acetamide
• InChI: InChI=1S/C14H20N4OS/c19-13(17-18-8-15-16-9-18)7-20-14-4-10-1-11(5-14)3-12(2-10)6-14/h8-12H,1-7H2,(H,17,19)
• InChI Key: NZACPQYTHRXMPC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)SCC(=O)NN4C=NN=C4
• Molecular Formula: C14H20N4OS
• Molecular Weight: 292.40 g/mol

Description

2-(1-adamantylthio)-N-4H-1,2,4-triazol-4-ylacetamide is a compound that has been of great interest to the scientific community due to its potential use in various applications. This compound is commonly referred to as AD4 and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of AD4 is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cell growth and the induction of apoptosis. AD4 has also been found to modulate the activity of certain signaling pathways involved in cell growth and differentiation.
Biochemical and Physiological Effects:
AD4 has been found to have significant biochemical and physiological effects, including its ability to inhibit the growth of cancer cells and protect neurons from oxidative stress. AD4 has also been found to modulate the activity of certain signaling pathways involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the advantages of using AD4 in lab experiments is its potential use as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. However, there are also limitations to using AD4 in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on AD4, including its potential use as a therapeutic agent for various diseases, its mechanism of action, and its potential toxicity. Further research is also needed to determine the optimal dosage and administration of AD4 for therapeutic use. Additionally, AD4 may have potential use as a tool for studying the signaling pathways involved in cell growth and differentiation.

Synthesis Methods

The synthesis of AD4 involves the reaction between 1-adamantyl thiol and 4H-1,2,4-triazol-4-ylacetic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI) or dicyclohexylcarbodiimide (DCC). The reaction takes place in an organic solvent such as dichloromethane or chloroform and is carried out under an inert atmosphere. The resulting product is then purified by column chromatography to obtain pure AD4.

Scientific Research Applications

AD4 has been found to have various scientific research applications, including its use as a potential anticancer agent. Studies have shown that AD4 inhibits the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes involved in cancer cell growth. AD4 has also been found to have potential neuroprotective effects, as it has been shown to protect neurons from oxidative stress and neurotoxicity.